![molecular formula C10H14ClNO B2410689 [3-(Azetidin-3-yl)phenyl]methanol;hydrochloride CAS No. 2503207-88-1](/img/structure/B2410689.png)
[3-(Azetidin-3-yl)phenyl]methanol;hydrochloride
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Overview
Description
Synthesis Analysis
Unfortunately, specific synthesis information for “[3-(Azetidin-3-yl)phenyl]methanol;hydrochloride” is not available in the search results. It’s recommended to refer to scientific literature or contact a chemical supplier for detailed synthesis procedures .Chemical Reactions Analysis
The search results do not provide specific information about the chemical reactions involving “this compound”. For detailed reaction mechanisms and conditions, it’s recommended to refer to scientific literature or databases .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include attributes like melting point, boiling point, density, and molecular weight. Unfortunately, these specific properties for “this compound” are not available in the search results .Scientific Research Applications
Catalytic Asymmetric Addition : Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, a compound related to [3-(Azetidin-3-yl)phenyl]methanol, has been used for catalytic asymmetric addition of organozinc reagents to aldehydes. This process achieved high enantioselectivity in ethylation, methylation, arylation, and alkynylation of aldehydes (Wang et al., 2008).
Synthetic Chemistry : Reaction studies involving 1-azabicyclo[1.1.0]butanes, a class of compounds related to azetidin-3-yl, with 2,3-dicyanofumarates have been carried out to understand their chemical behavior and potential applications (Mlostoń et al., 2009).
Antioxidant Properties : Novel thiazole derivatives involving azetidin-1-yl groups have been synthesized and demonstrated potent antioxidant activity. This highlights the potential of azetidin-based compounds in developing antioxidant agents (Jaishree et al., 2012).
Biological Activities : Azetidinone derivatives have been synthesized and evaluated for their anti-bacterial and anti-convulsant activities. This research indicates the potential therapeutic applications of azetidinone compounds (Rajasekaran & Murugesan, 2006).
Enantiodiscrimination Applications : Enantiopure aziridin-2-yl methanols, closely related to azetidin-2-yl methanols, have been used as effective sensors for enantiodiscrimination of racemic carboxylic acids, which is important in the pharmaceutical industry for drug development (Malinowska et al., 2020).
Antimicrobial Activity : Various phenyl pyrazoline derivatives linked to azetidinone have been synthesized and evaluated for their antimicrobial properties, indicating the potential use of these compounds in addressing bacterial infections (Shah & Patel, 2012).
Synthesis of Derivatives : The synthesis of 3-chloro-1-(4a,10b-diazaphenanthrene-2-yl)-4-phenyl azetidin-2-ones and their evaluation for anti-inflammatory activity have been conducted, illustrating the pharmaceutical applications of azetidinone derivatives (Sharma et al., 2013).
Tubulin-Targeting Antitumor Agents : Studies on 3-phenoxy-1,4-diarylazetidin-2-ones have demonstrated their potential as antiproliferative compounds targeting tubulin, which is critical for cancer treatment (Greene et al., 2016).
Mechanism of Action
properties
IUPAC Name |
[3-(azetidin-3-yl)phenyl]methanol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO.ClH/c12-7-8-2-1-3-9(4-8)10-5-11-6-10;/h1-4,10-12H,5-7H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJBSLIRFZKFPI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=CC=CC(=C2)CO.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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